N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide
Overview
Description
N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide, commonly known as CFTR inhibitor, is a chemical compound that has been used extensively in scientific research. CFTR inhibitor is a small molecule that has been shown to inhibit the activity of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. This protein is responsible for regulating the transport of chloride ions across cell membranes, and mutations in the CFTR gene can lead to the development of cystic fibrosis (CF).
Mechanism of Action
N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor works by binding to the N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide protein and inhibiting its activity. Specifically, N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor binds to the ATP-binding site of the protein, which is required for the protein to function properly. By inhibiting the activity of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide, N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor can alter chloride ion transport across cell membranes and affect a variety of physiological processes.
Biochemical and Physiological Effects
N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has been shown to have a variety of biochemical and physiological effects. In addition to inhibiting N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide activity, N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has been shown to affect the activity of other ion channels and transporters. N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has also been shown to affect the activity of enzymes and signaling pathways that are involved in a variety of physiological processes.
Advantages and Limitations for Lab Experiments
One major advantage of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor is its specificity. N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has been shown to selectively inhibit the activity of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide, without affecting the activity of other ion channels or transporters. This specificity makes N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor a valuable tool for studying the role of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide in various physiological processes.
One limitation of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor is its potency. N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has been shown to have relatively low potency, which can make it difficult to achieve complete inhibition of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide activity in some experiments. Additionally, N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor can have off-target effects at higher concentrations, which can complicate data interpretation.
Future Directions
There are several future directions for research involving N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor. One major area of research is the development of more potent N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitors. These inhibitors could be used to achieve more complete inhibition of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide activity and to study the role of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide in more detail.
Another area of research is the development of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitors that are specific to certain mutations of the N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide gene. This could lead to the development of personalized treatments for CF that are tailored to the specific genetic mutations of individual patients.
Finally, N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor could be used in combination with other drugs to develop more effective treatments for CF. By combining N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor with other drugs that target different aspects of CF, it may be possible to develop treatments that are more effective than current therapies.
Conclusion
In conclusion, N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor is a valuable tool for studying the role of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide in various physiological processes. Despite its limitations, N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has been used extensively in scientific research and has contributed significantly to our understanding of CF and other diseases. As research in this area continues, it is likely that N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor will play an increasingly important role in the development of new treatments for CF and other diseases.
Scientific Research Applications
N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has been used extensively in scientific research to study the role of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide in various physiological processes. One major area of research has been the development of new treatments for CF. N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has been used to identify potential drug targets and to screen for new compounds that could be used to treat CF.
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13Cl2FN2O2/c18-11-1-4-13(5-2-11)22-9-10(7-16(22)23)17(24)21-12-3-6-15(20)14(19)8-12/h1-6,8,10H,7,9H2,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHALIDJJNBBKSH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)NC3=CC(=C(C=C3)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13Cl2FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.